Cas no 845866-85-5 (1-Bromo-3-fluoro-5-iodobenzene)

1-Bromo-3-fluoro-5-iodobenzene structure

845866-85-5 structure

Product Name:1-Bromo-3-fluoro-5-iodobenzene

CAS No:845866-85-5

MF:C₆H₃BrFI

MW:300.894896745682

MDL:MFCD06657969

CID:68924

PubChem ID:2761186

Update Time:2024-12-09

1-Bromo-3-fluoro-5-iodobenzene Chemical and Physical Properties

Names and Identifiers

- 3-Fluoro-5-iodobromobenzene
- 1-bromo-3-fluoro-5-iodoBenzene
- 3-bromo-5-fluoroiodobenzene
- 3-fluoro-5-iodo bromobenzene
- PubChem4293
- KSC495C0T
- CL8622
- Benzene, 1-bromo-3-fluoro-5-iodo-
- AS01515
- AM62117
- SY041668
- BC002749
- AB0026967
- 3-FLUORINE-5-BROMINE IODINE BENZENE
- ST2417712
- W8733
- 1-Bromo-3-fluoro-5-iodobenzene (ACI)
- AKOS005063881
- DS-0914
- CS-W021920
- 1-bromo-3-fluoro-5-iodo-benzene
- A20766
- DTXSID30375612
- DB-008050
- SCHEMBL854946
- AC-9673
- EN300-3533169
- MFCD06657969
- 845866-85-5
- 1-Bromo-3-fluoro-5-iodobenzene
- MDL： MFCD06657969
- Inchi： 1S/C6H3BrFI/c7-4-1-5(8)3-6(9)2-4/h1-3H
- InChI Key： OQUKJSVQMVBUBY-UHFFFAOYSA-N
- SMILES： FC1C=C(I)C=C(Br)C=1

Computed Properties

Exact Mass: 299.84500
Monoisotopic Mass: 299.845
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 99.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0
XLogP3: 3.4

Experimental Properties

Density: 2.281
Boiling Point: 242°C at 760 mmHg
Flash Point: 100.1°C
Refractive Index: 1.628
PSA: 0.00000
LogP: 3.19280

1-Bromo-3-fluoro-5-iodobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM185795-10g	3-Fluoro-5-iodobromobenzene	845866-85-5	95+%	10g	$204	2021-06-16
Fluorochem	023889-5g	1-Bromo-3-fluoro-5-iodobenzene	845866-85-5	95%	5g	￡58.00	2022-03-01
Fluorochem	023889-25g	1-Bromo-3-fluoro-5-iodobenzene	845866-85-5	95%	25g	￡172.00	2022-03-01
Fluorochem	023889-100g	1-Bromo-3-fluoro-5-iodobenzene	845866-85-5	95%	100g	￡439.00	2022-03-01
Chemenu	CM185795-10g	3-Fluoro-5-iodobromobenzene	845866-85-5	95+%	10g	$204	2022-06-10
Apollo Scientific	PC500481-1g	3-Bromo-5-fluoroiodobenzene	845866-85-5	97+%	1g	£15.00	2025-02-21
Apollo Scientific	PC500481-5g	3-Bromo-5-fluoroiodobenzene	845866-85-5	97+%	5g	£47.00	2025-02-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JV947-20g	1-Bromo-3-fluoro-5-iodobenzene	845866-85-5	98%	20g	2744.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JV947-1g	1-Bromo-3-fluoro-5-iodobenzene	845866-85-5	98%	1g	208.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JV947-200mg	1-Bromo-3-fluoro-5-iodobenzene	845866-85-5	98%	200mg	53.0CNY	2021-08-04

1-Bromo-3-fluoro-5-iodobenzene Production Method

Production Method 1

1073-06-9

845866-85-5

Reaction Conditions

1.1 Reagents: Acetylglycine , 1-Iodo-2-nitrobenzene Catalysts: Quinoxaline , Silver oxide (Ag2O) , Palladium trifluoroacetate Solvents: 1,1,1,3,3,3-Hexafluoro-2-propanol ; 72 h, 80 °C

Reference

Sterically controlled isodesmic late-stage C-H iodination of arenes

Farizyan, Mirxan; et al, ChemRxiv, 2023, 1, 1-5

Production Method 2

1644145-10-7

845866-85-5

Reaction Conditions

1.1 Reagents: Potassium bifluoride , Copper(II) triflate Solvents: Acetonitrile ; 16 h, 65 °C

Reference

Copper-Mediated Fluorination of Aryl Trisiloxanes with Nucleophilic Fluoride

Dorel, Ruth; et al, Chemistry - A European Journal, 2020, 26(8), 1759-1762

1-Bromo-3-fluoro-5-iodobenzene Raw materials

1-Bromo-3-fluoro-5-iodobenzene Preparation Products

1-Bromo-3-fluoro-5-iodobenzene (845866-85-5)

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